Cas no 1420294-83-2 (6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride)

• Product Name: 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride
• CAS No: 1420294-83-2
• MF: C₆H₁₀ClF₂N
• MW: 169.60010766983
• CID: 2958194
• PubChem ID: 71756884
• Update Time: 2025-05-20

6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride
• NE53524
• SB19896
• difluoro-2-azaspiro[3.3]heptane hydrochloride
• Z1492797075
• 2-Azaspiro[3.3]heptane, 6,6-difluoro-, hydrochloride (1:1)
• E72801
• 1420294-83-2
• AKOS026741327
• CS-0133674
• EN300-114809
• 6,6-difluoro-2-azaspiro[3.3]heptanehydrochloride
• TXZXYADCRUPKDP-UHFFFAOYSA-N
• 6,6-difluoro-2-azaspiro[3.3]heptane;hydrochloride
• SCHEMBL15751467
• 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride

• Inchi： 1S/C6H9F2N.ClH/c7-6(8)1-5(2-6)3-9-4-5;/h9H,1-4H2;1H
• InChI Key： TXZXYADCRUPKDP-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC2(CNC2)C1)F

Computed Properties

• Exact Mass: 169.0469833 g/mol
• Monoisotopic Mass: 169.0469833 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 169.60

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride

6,6-Difluoro-2-azaspiro[3.3]heptane Hydrochloride: A Comprehensive Overview

6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride, also known by its CAS number 1420294-83-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom in the 2-azaspiro[3.3]heptane framework. The presence of two fluorine atoms at the 6-position introduces unique electronic and steric properties, making this compound a valuable subject for research and development.

The synthesis of 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and ring-closing processes. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, which is critical for its potential applications in drug discovery and material science.

One of the most promising areas of research involving 1420294-83-2 is its role as a building block in medicinal chemistry. Spirocyclic compounds are known for their ability to adopt rigid conformations, which can enhance their binding affinity to biological targets such as enzymes and receptors. The incorporation of fluorine atoms further modulates the physicochemical properties of the molecule, making it an attractive candidate for designing bioactive agents.

Recent studies have explored the potential of 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride as a lead compound in the development of kinase inhibitors and GPCR modulators. These findings highlight the importance of spirocyclic frameworks in modern drug design, where structural complexity often correlates with enhanced therapeutic efficacy.

In addition to its pharmacological applications, CAS 1420294-83-2 has also been investigated for its role in materials science. The spirocyclic structure provides a unique platform for designing self-assembling materials and nanomaterials with tailored properties. Researchers have demonstrated that fluorinated spirocyclic compounds can exhibit enhanced thermal stability and mechanical strength, making them suitable for advanced materials applications.

The growing interest in 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride is further evidenced by its inclusion in several high-throughput screening campaigns aimed at identifying novel bioactive molecules. Its ability to interact with diverse biological targets underscores its versatility as a chemical probe and drug candidate.

In conclusion, CAS 1420294-83-2, or 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride, represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse applications across multiple scientific disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.